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The following table summarizes the core quantitative and technical data available for MGL-IN-1.

Property Description / Value

CAS Number 1881244-28-5 [1]

Molecular Formula C24H22FN5O4 [1]

Molecular Weight 463.46 g/mol [1]

Biological Target Monoacylglycerol Lipase (MGL); irreversible inhibitor [1]

Primary Reported
Activity

Alleviates symptoms in an MS model; exhibits analgesic effects in an acute

inflammatory pain model [1]

Selectivity Profile Reported as selective for MGL. IC50 >10 μM for human CB1 and CB2

receptors; IC50 = 2880 nM for FAAH [1]

Key Biophysical
Properties

High membrane permeability and brain penetrant [1]

Solubility 62.5 mg/mL in DMSO [1]
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Based on the supplier's information, here are detailed methodologies for handling MGL-IN-1 in a research

setting.

In Vitro Reconstitution and Storage

Stock Solution Preparation: For a 10 mM stock solution, dissolve 4.63 mg of MGL-IN-1 in 1 mL of

DMSO. The solution can be aliquoted and stored at -80°C for 6 months or at -20°C for 1 month to
prevent repeated freeze-thaw cycles [1].

Powder Storage: The solid compound should be stored at -20°C for long-term stability (3 years) or at
4°C for shorter periods (2 years) [1].

In Vivo Dosing Formulations

The supplier provides several standard protocols for preparing dosing solutions for animal studies. The

following example yields a clear solution suitable for most administration routes.

Protocol 1 (10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline)
Add 100 μL of a 20.8 mg/mL DMSO stock solution to a vial.
Add 400 μL of PEG300 and mix evenly.

Add 50 μL of Tween-80 and mix evenly.
Add 450 μL of physiological saline (0.9% sodium chloride in ddH₂O) and mix to a final volume

of 1 mL [1].
Alternative formulations using 20% SBE-β-CD in Saline or Corn Oil are also available for specific

experimental needs [1].

Mechanism of Action and Signaling Pathway

MGL-IN-1 exerts its effects by inhibiting monoacylglycerol lipase (MGL), a key serine hydrolase enzyme

[2]. The following diagram illustrates the core mechanism and its downstream biological consequences.
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As shown above, MGL is the primary enzyme responsible for hydrolyzing the endocannabinoid 2-

arachidonoylglycerol (2-AG) into arachidonic acid and glycerol [2]. By irreversibly inhibiting MGL, MGL-

IN-1 prevents the degradation of 2-AG, leading to its increased levels in the brain and peripheral tissues [1].

Elevated 2-AG then exerts enhanced and prolonged activation of cannabinoid receptors (CB1 and CB2),

which is associated with the observed analgesic and immunomodulatory effects [1].

Important Research Considerations

Controlled Substance: The supplier explicitly notes that MGL-IN-1 is a controlled substance and
may not be available for sale in all territories [1].

Research Use Only: This compound is strictly for research purposes and is not intended for
diagnostic or therapeutic use in humans [1].

Cellular Activity Data: The provided cellular effect data (IC50 values) refer to the racemic compound
(+/-)-4a, which is likely the parent or a closely related form of MGL-IN-1 [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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